Cas no 1270504-58-9 (3-(2-chloro-5-fluorophenyl)morpholine)

• Product Name: 3-(2-chloro-5-fluorophenyl)morpholine
• CAS No: 1270504-58-9
• MF: C₁₀H₁₁ClFNO
• MW: 215.651845216751
• CID: 6045071
• PubChem ID: 82613840
• Update Time: 2025-06-08

3-(2-chloro-5-fluorophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenyl)morpholine
• 3-(2-chloro-5-fluorophenyl)morpholine hydrochloride
• Morpholine, 3-(2-chloro-5-fluorophenyl)-
• 1270504-58-9
• EN300-1963987

• Inchi： 1S/C10H11ClFNO/c11-9-2-1-7(12)5-8(9)10-6-14-4-3-13-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： CRNSLQFOZMHIQI-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC(F)=CC=C1Cl

Computed Properties

• Exact Mass: 215.0513198g/mol
• Monoisotopic Mass: 215.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 280.9±40.0 °C(Predicted)
• pka: 7.56±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 3-(2-chloro-5-fluorophenyl)morpholine

Professional Introduction to Compound with CAS No 1270504-58-9 and Product Name: 3-(2-chloro-5-fluorophenyl)morpholine

The compound with the CAS number 1270504-58-9 and the product name 3-(2-chloro-5-fluorophenyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in drug development. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the morpholine moiety, contributes to its distinct reactivity and biological activity, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives due to their diverse pharmacological properties. Morpholine-based compounds are known for their ability to modulate various biological pathways, making them suitable for treating a wide range of diseases. Among these derivatives, 3-(2-chloro-5-fluorophenyl)morpholine stands out due to its enhanced binding affinity and selectivity towards certain therapeutic targets. This has led to its inclusion in numerous preclinical and clinical studies aimed at developing novel therapeutic agents.

The structural features of 3-(2-chloro-5-fluorophenyl)morpholine play a crucial role in its pharmacological activity. The chloro substituent at the 2-position of the phenyl ring introduces a region of high electrophilicity, which can interact with nucleophilic centers in biological molecules. On the other hand, the fluoro group at the 5-position provides additional electronic effects that can influence the compound's solubility and metabolic stability. These structural elements collectively contribute to the compound's overall efficacy and safety profile.

Recent studies have highlighted the potential of 3-(2-chloro-5-fluorophenyl)morpholine as an intermediate in the synthesis of more complex pharmaceutical molecules. Its versatility as a building block allows chemists to modify its structure in various ways, leading to the development of novel compounds with tailored properties. For instance, researchers have explored its use in creating kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The morpholine core provides a scaffold that can be easily functionalized to target specific enzymatic activities.

The synthesis of 3-(2-chloro-5-fluorophenyl)morpholine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with modern green chemistry principles. The optimization of synthetic routes is crucial for ensuring that the compound can be produced on an industrial scale while maintaining its quality and efficacy.

From a biological perspective, 3-(2-chloro-5-fluorophenyl)morpholine has shown promising results in various preclinical models. Its ability to interact with specific biological targets has been demonstrated through both in vitro and in vivo studies. These studies have revealed its potential as an anti-inflammatory agent, a pain reliever, and even an antiviral compound. The compound's mode of action is thought to involve inhibition of certain enzymes or receptors that are involved in pathological processes associated with these diseases.

The development of new drugs is often hindered by issues related to drug resistance and adverse side effects. However, 3-(2-chloro-5-fluorophenyl)morpholine offers a promising solution by virtue of its unique chemical structure. Its dual functionality allows it to interact with multiple targets simultaneously, potentially reducing the likelihood of resistance development. Additionally, its favorable pharmacokinetic properties enhance bioavailability and reduce toxicity, making it a more attractive candidate for clinical translation.

In conclusion, 3-(2-chloro-5-fluorophenyl)morpholine (CAS No 1270504-58-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.